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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606554 Get Quote

Application Notes and Protocols: AMG 837
Calcium Hydrate
For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG 837 is a potent and orally bioavailable partial agonist of the G protein-coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFA1).[1][2] GPR40 is highly expressed

in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion (GSIS).[3]

[4] As a GPR40 agonist, AMG 837 enhances insulin secretion in a glucose-dependent manner,

making it a valuable tool for research in type 2 diabetes and related metabolic disorders.[2][4]

These application notes provide detailed information on the solubility of AMG 837 calcium
hydrate in various solvents, protocols for its preparation and use, and an overview of its

mechanism of action.
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Property Value Reference

Chemical Name

calcium (S)-3-(4-((4'-

(trifluoromethyl)-[1,1'-

biphenyl]-3-

yl)methoxy)phenyl)hex-4-

ynoate hydrate

[5]

Molecular Formula C₅₂H₄₂CaF₆O₇ [5][6]

Molecular Weight 932.97 g/mol [6]

Appearance White solid powder [5]

Purity >98% [5][7]

CAS Number
1259389-38-2 (calcium salt

hydrate)
[5][6]

Solubility Data
AMG 837 calcium hydrate exhibits high solubility in dimethyl sulfoxide (DMSO) and is

insoluble in water.[5][6] For in vivo and some in vitro applications, co-solvent systems are often

employed.
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Solvent Solubility Notes Reference

DMSO Soluble up to 100 mM

Prepare fresh

solutions. DMSO is

hygroscopic and can

absorb water from the

air, which may affect

compound stability.[8]

[7]

Water Insoluble [5][6]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (5.70

mM)

Results in a clear

solution suitable for in

vivo administration.

[9]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (5.70

mM)

Results in a

suspended solution.
[9]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (5.70

mM)

Results in a clear

solution.
[9]

Experimental Protocols
Preparation of Stock Solutions in DMSO
Objective: To prepare a high-concentration stock solution of AMG 837 calcium hydrate for

subsequent dilution in aqueous buffers or cell culture media.

Materials:

AMG 837 calcium hydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials
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Protocol:

Equilibrate the AMG 837 calcium hydrate vial to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of AMG 837 calcium hydrate powder in a sterile tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., for a 100 mM stock, add the appropriate volume of DMSO to the corresponding mass

of AMG 837).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage and Stability
Solid Form: Store at 0 - 4 °C for short-term (days to weeks) or -20 °C for long-term (months

to years) in a dry, dark environment.[5][6] The compound is stable for over two years if stored

properly.[5][6]

DMSO Stock Solutions: Store at -20°C for up to 1 month or -80°C for up to 6 months.[9]

Preparation of Working Solutions for In Vivo Studies
Objective: To prepare a formulation of AMG 837 suitable for oral gavage or intraperitoneal

injection in animal models.[10]

Materials:

AMG 837 calcium hydrate DMSO stock solution (e.g., 25 mg/mL)
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PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol (for 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline formulation):

To prepare 1 mL of the final formulation, start with 100 µL of a 25 mg/mL AMG 837 stock

solution in DMSO.

Add 400 µL of PEG300 to the DMSO stock and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and vortex again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex the final solution until it is a clear and uniform.[9] This formulation yields a solution

with a concentration of ≥ 2.5 mg/mL.[9]

It is recommended to prepare this working solution fresh on the day of use.

Mechanism of Action: GPR40 Signaling Pathway
AMG 837 acts as a partial agonist at the GPR40 receptor, which is predominantly coupled to

the Gαq subunit of the heterotrimeric G protein.[3][4] Activation of Gαq leads to the stimulation

of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors

on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺).[3] This rise

in intracellular Ca²⁺ is a key signal that potentiates glucose-stimulated insulin secretion from

pancreatic β-cells.[2][4]
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Caption: GPR40 signaling pathway activated by AMG 837.

Experimental Workflow: In Vitro Cell-Based Assay
The following workflow outlines a general procedure for assessing the activity of AMG 837 in a

cell line expressing GPR40, using an intracellular calcium flux assay as an example.[2][4]
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Caption: Workflow for an in vitro calcium flux assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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